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Compound of Interest

Compound Name: Triallyl phosphite

Cat. No.: B087223

Technical Support Center: Triallyl Phosphite

This guide provides essential safety information, handling precautions, and emergency
procedures for the use of Triallyl phosphite in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Triallyl phosphite?

Al: Triallyl phosphite is a toxic and potentially combustible liquid. It is harmful if swallowed or
in contact with skin.[1][2][3] It can cause irritation to the skin, eyes, and respiratory system.[4]
Additionally, it is sensitive to air and moisture.[5][6][7]

Q2: What personal protective equipment (PPE) is required when handling Triallyl phosphite?
A2: When handling Triallyl phosphite, it is mandatory to use the following PPE:
o Eye/Face Protection: Tightly fitting safety goggles with side-shields or a face shield.[2][8][9]

» Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene), a lab coat, and long-
sleeved clothing are necessary to prevent skin contact.[1][8][9]

e Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume
hood.[2][8][9] If exposure limits are exceeded or irritation is experienced, a full-face respirator
should be used.[2][8]
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Q3: What are the proper storage conditions for Triallyl phosphite?

A3: Triallyl phosphite should be stored in a tightly closed container in a cool, dry, and well-
ventilated area.[2][8][9] It should be stored away from sources of ignition, heat, and
incompatible materials such as oxidizing agents and strong bases.[9] Due to its sensitivity,
storage under an inert atmosphere (e.g., nitrogen) is recommended to prevent degradation.[9]

Q4: What should | do in case of an accidental spill?

A4: In the event of a spill, evacuate non-essential personnel from the area and remove all
sources of ignition.[2][8][9] Ensure adequate ventilation.[1][2] Absorb the spill with an inert, non-
combustible material like dry earth or sand and transfer it to a suitable, closed container for
disposal.[10] Use non-sparking tools for cleanup.[2][8] Do not let the chemical enter drains.[2]

[8]
Q5: What are the first-aid measures for Triallyl phosphite exposure?
A5:

e If inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[1][2]

 In case of skin contact: Immediately remove contaminated clothing and wash the affected
area with plenty of soap and water for at least 15 minutes.[1][11][12]

 In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Seek immediate medical advice.[1][2][11]

o If swallowed: Do NOT induce vomiting. Call a physician or poison control center immediately.
[8][11]

Q6: What are the known incompatible materials with Triallyl phosphite?

A6: Triallyl phosphite is incompatible with strong oxidizing agents and strong bases.[9] It may
also react with water.[10]

Q7: What are the hazardous decomposition products of Triallyl phosphite?
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A7: While specific data on decomposition products is limited, thermal decomposition can lead

to the release of irritating gases and vapors.[1] Organophosphates, in the presence of strong

reducing agents, can form highly toxic and flammable phosphine gas.[10]

Quantitative Data Summary

Property Value Source
Molecular Formula C9H1503P [51[13]
Molecular Weight 202.19 g/mol [5][13]
Appearance Colorless liquid [L1051[7]
Boiling Point 84°C @ 12mm Hg [51[7]
Density 0.9983 g/cm? [51[7]
Flash Point 84°C/ 183.2°F [51[7]
Not miscible or difficult to mix
Solubility with water. Soluble in organic [31141[5]
solvents.
UN Number 3278 [1][14]
Hazard Class 6.1 (Toxic) [11071114]
Packing Group 1 [1][7](14]

Experimental Protocols

General Protocol for Handling Triallyl Phosphite in a Reaction

This protocol outlines the safe handling of Triallyl phosphite as a reagent in a chemical

synthesis.

e Preparation:

o Ensure a chemical fume hood is operational.

o Gather all necessary glassware, reagents, and equipment.
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o Don appropriate personal protective equipment (PPE): safety goggles with side shields, a
flame-retardant lab coat, and chemical-resistant gloves.

 Inert Atmosphere Setup:

o Assemble the reaction apparatus (e.g., a three-neck flask with a condenser, dropping
funnel, and nitrogen inlet) inside the fume hood.

o Thoroughly dry all glassware in an oven and cool under a stream of dry nitrogen or in a
desiccator.

o Purge the reaction vessel with an inert gas (e.g., nitrogen or argon) to remove air and
moisture.[9]

e Reagent Handling:

o Triallyl phosphite is air and moisture-sensitive.[5][6][7] Handle the reagent using
techniques appropriate for air-sensitive chemicals (e.g., using syringes or cannulas to
transfer the liquid under an inert atmosphere).

o Measure the required amount of Triallyl phosphite in a graduated cylinder or by weight in
a closed container under an inert atmosphere.

o Add the Triallyl phosphite to the reaction vessel slowly and in a controlled manner, as the
reaction may be exothermic.

» Reaction and Work-up:

[e]

Maintain a positive pressure of inert gas throughout the reaction.

o

Upon completion, cool the reaction mixture to room temperature.

[¢]

Quench the reaction carefully, considering the reactivity of any unreacted Triallyl
phosphite.

[¢]

Follow standard laboratory procedures for reaction work-up, extraction, and purification,
ensuring adequate ventilation at all times.
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e Waste Disposal:

o Dispose of all waste, including unused Triallyl phosphite, reaction residues, and
contaminated materials, as hazardous waste in accordance with local, state, and federal
regulations.[1][8] Do not pour down the drain.[2][8]

Visualizations
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Preparation & Engineering Controls

Use Inert Atmosphere
(Air & Moisture Sensitive)

Work in Fume Hood

Safe Handling & Storage Emergency Procedures
Personal Protective Equipmpnt (PPE) Fire R .
Store Cool, Dry, ire esp(_)nse.
Lab Coat Avoid Inhalation, _ Well-Ventilated, Fr= UZ‘T Drr]y lCFr;enjlcaI, 'C:OZ'
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Flush Skin/Eyes,
Seek Medical Attention
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Preparation:
- Don PPE
- Assemble dry glassware
- Check fume hood

l

Establish Inert Atmosphere:
- Purge system with N2/Ar

l

Transfer Triallyl Phosphite:
- Use syringe/cannula
- Add to reaction vessel

l

Run Reaction:
- Maintain inert atmosphere
- Control temperature

l

Work-up & Purification:
- Quench reaction
- Extract & purify

l

Waste Disposal:
- Collect all hazardous waste
- Dispose per regulations

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b087223?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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